Cas no 1692450-92-2 (2-(2,2-Difluoropropanoyl)cyclohexan-1-one)

• Product Name: 2-(2,2-Difluoropropanoyl)cyclohexan-1-one
• CAS No: 1692450-92-2
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 5760087
• PubChem ID: 126975339
• Update Time: 2025-06-15

2-(2,2-Difluoropropanoyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1125737
• 2-(2,2-difluoropropanoyl)cyclohexan-1-one
• 1692450-92-2
• Cyclohexanone, 2-(2,2-difluoro-1-oxopropyl)-
• 2-(2,2-Difluoropropanoyl)cyclohexan-1-one

• Inchi： 1S/C9H12F2O2/c1-9(10,11)8(13)6-4-2-3-5-7(6)12/h6H,2-5H2,1H3
• InChI Key： ARWWGUFZTCDIKW-UHFFFAOYSA-N
• SMILES： FC(C)(C(C1C(CCCC1)=O)=O)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3(Predicted)
• Boiling Point: 259.4±40.0 °C(Predicted)
• pka: 9.17±0.20(Predicted)

Additional information on 2-(2,2-Difluoropropanoyl)cyclohexan-1-one

Recent Advances in the Study of 2-(2,2-Difluoropropanoyl)cyclohexan-1-one (CAS: 1692450-92-2)

2-(2,2-Difluoropropanoyl)cyclohexan-1-one (CAS: 1692450-92-2) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoropropanoyl moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and biological activity, positioning it as a promising candidate for further investigation.

The synthesis of 2-(2,2-Difluoropropanoyl)cyclohexan-1-one has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry highlighted a novel catalytic approach that significantly improves yield and purity. This advancement is critical for enabling large-scale production and facilitating further pharmacological evaluations.

In terms of biological activity, preliminary studies have demonstrated that 2-(2,2-Difluoropropanoyl)cyclohexan-1-one exhibits inhibitory effects on specific enzymatic targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against a key enzyme involved in inflammatory pathways. These findings suggest potential therapeutic applications in conditions such as autoimmune diseases and chronic inflammation.

Moreover, the compound's pharmacokinetic properties have been investigated in animal models. A recent preprint on bioRxiv detailed its metabolic stability and bioavailability, indicating favorable characteristics for oral administration. These results are promising for its development as a drug candidate, though further toxicological studies are warranted.

In conclusion, 2-(2,2-Difluoropropanoyl)cyclohexan-1-one (CAS: 1692450-92-2) represents a versatile and pharmacologically interesting molecule. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic potential in greater depth. The compound's unique structural features and biological activity make it a valuable subject for future studies in drug discovery and chemical biology.